N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[2-[(4-phenylbenzoyl)amino]ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C20H18N4O2/c25-19(23-12-13-24-20(26)18-14-21-10-11-22-18)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-11,14H,12-13H2,(H,23,25)(H,24,26)
• InChI Key: QQGWUHMTISDDNQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCCNC(=O)C3=NC=CN=C3

Description

N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide, also known as BPCA, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide involves the inhibition of PDEs and HDACs, which results in the modulation of various cellular processes. PDEs are enzymes that degrade cyclic nucleotides such as cAMP and cGMP, which are involved in various cellular processes such as signal transduction, metabolism, and gene expression. HDACs are enzymes that remove acetyl groups from histones, which are involved in the regulation of gene expression. By inhibiting PDEs and HDACs, N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can modulate these cellular processes and potentially lead to therapeutic benefits.
Biochemical and Physiological Effects:
N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can inhibit the activity of PDEs and HDACs, which results in the modulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. In vivo studies have shown that N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can modulate various physiological processes such as inflammation, angiogenesis, and neuroprotection.

Advantages and Limitations for Lab Experiments

N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has several advantages and limitations for lab experiments. One advantage is that it can be easily synthesized using a variety of methods. Another advantage is that it has been shown to have potential therapeutic applications in various diseases. However, one limitation is that N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can be cytotoxic at high concentrations, which can limit its use in certain experiments. Another limitation is that N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide research. One direction is to further explore the potential therapeutic applications of N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide in various diseases such as cancer, inflammation, and neurological disorders. Another direction is to develop more selective and potent inhibitors of PDEs and HDACs based on the structure of N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide. Another direction is to study the pharmacokinetics and pharmacodynamics of N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide in vivo to better understand its therapeutic potential. Overall, N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has the potential to be a valuable tool in scientific research and drug discovery.

Synthesis Methods

N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide can be synthesized using a variety of methods, but the most common method involves the reaction of 2-chloropyrazine with 4-biphenylcarboxylic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction results in the formation of N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide as a white solid.

Scientific Research Applications

N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has been widely used in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and chemical biology. N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has been shown to inhibit the activity of various enzymes such as phosphodiesterases (PDEs) and histone deacetylases (HDACs), which are involved in various cellular processes such as gene expression, cell signaling, and metabolism. N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}pyrazine-2-carboxamide has also been used as a tool to study the role of these enzymes in various diseases such as cancer, inflammation, and neurological disorders.